Cas no 2228581-20-0 (tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate
• CAS No: 2228581-20-0
• MF: C₁₂H₁₇F₃N₄O₂
• MW: 306.284192800522
• CID: 6024016
• PubChem ID: 165653373
• Update Time: 2025-10-28

tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate
• 2228581-20-0
• tert-butyl N-[5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-yl]carbamate
• EN300-1882135

• Inchi： 1S/C12H17F3N4O2/c1-11(2,3)21-10(20)19-9-17-5-7(6-18-9)8(4-16)12(13,14)15/h5-6,8H,4,16H2,1-3H3,(H,17,18,19,20)
• InChI Key： RAEOPWVUVUNUGS-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=C(N=C1)NC(=O)OC(C)(C)C)CN)(F)F

Computed Properties

• Exact Mass: 306.13036028g/mol
• Monoisotopic Mass: 306.13036028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate

Comprehensive Overview of tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate (CAS No. 2228581-20-0)

The compound tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate (CAS No. 2228581-20-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine core and a trifluoromethyl group, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and modulating biological pathways.

In recent years, the demand for fluorinated compounds like tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethyl moiety, in particular, is a hotspot in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This aligns with the growing trend of precision medicine and targeted therapies, where researchers seek compounds with high specificity and minimal side effects.

The synthesis of tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate involves multi-step organic reactions, including carbamate formation and pyrimidine functionalization. Its CAS No. 2228581-20-0 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. The compound's stability under various conditions makes it suitable for further derivatization, a key advantage in high-throughput screening and combinatorial chemistry.

From an industrial perspective, tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate is gaining attention in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly routes to produce such intermediates, reducing waste and energy consumption. This resonates with the broader push for environmentally friendly manufacturing processes, a topic frequently searched by professionals in the chemical sector.

In summary, tert-butyl N-5-(3-amino-1,1,1-trifluoropropan-2-yl)pyrimidin-2-ylcarbamate (CAS No. 2228581-20-0) represents a promising candidate for advancing drug discovery and agrochemical innovation. Its structural features and versatility align with current scientific and industrial priorities, making it a compound worth watching in the coming years.